Cas no 1213137-26-8 ((1S)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethylamine)

(1S)-2,2,2-Trifluoro-1-(3-methoxyphenyl)ethylamine is a chiral amine compound featuring a trifluoromethyl group and a methoxy-substituted phenyl ring. Its stereospecific (S)-configuration makes it valuable in asymmetric synthesis and pharmaceutical applications, where enantiopurity is critical. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the methoxy substituent can influence electronic and steric properties, facilitating selective reactivity. This compound is useful as an intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals, pharmaceuticals, and specialty materials. Its well-defined structure and functional group compatibility allow for precise modifications in synthetic routes, making it a versatile building block in medicinal and organic chemistry research.

(1S)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethylamine structure

1213137-26-8 structure

Product Name:(1S)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethylamine

CAS No:1213137-26-8

MF:C₉H₁₀F₃NO

MW:205.17701292038

MDL:MFCD07374611

CID:2184401

PubChem ID:45378753

Update Time:2025-05-28

(1S)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

- (1S)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethylamine
- (1S)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethanamine
- MFCD07374611
- (S)-2,2,2-TRIFLUORO-1-(3-METHOXYPHENYL)ETHANAMINE
- (S)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethan-1-amine
- CS-0363185
- 1213137-26-8
- I10624
- SAIVQMCRUQATAG-QMMMGPOBSA-N
- AKOS015924858
- (S)-alpha-(Trifluoromethyl)-3-methoxybenzenemethaneamine
- DB-289670
- MDL： MFCD07374611
- Inchi： 1S/C9H10F3NO/c1-14-7-4-2-3-6(5-7)8(13)9(10,11)12/h2-5,8H,13H2,1H3/t8-/m0/s1
- InChI Key： SAIVQMCRUQATAG-QMMMGPOBSA-N
- SMILES： FC([C@H](C1C=CC=C(C=1)OC)N)(F)F

Computed Properties

Exact Mass: 205.07144843g/mol
Monoisotopic Mass: 205.07144843g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 35.2Å²

(1S)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019108248-1g	(S)-2,2,2-Trifluoro-1-(3-methoxyphenyl)ethanamine	1213137-26-8	95%	1g	$470.00	2023-09-04
Chemenu	CM314934-1g	(S)-2,2,2-Trifluoro-1-(3-methoxyphenyl)ethanamine	1213137-26-8	95%	1g	$439	2021-08-18
eNovation Chemicals LLC	Y0993299-1g	(S)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethanamine	1213137-26-8	95%	1g	$860	2024-08-02
Chemenu	CM314934-1g	(S)-2,2,2-Trifluoro-1-(3-methoxyphenyl)ethanamine	1213137-26-8	95%	1g	$439	2023-02-03
AK Scientific	1043AL-250mg	(1S)-2,2,2-Trifluoro-1-(3-methoxyphenyl)ethylamine	1213137-26-8	98%	250mg	$693	2023-09-16
AK Scientific	1043AL-1g	(1S)-2,2,2-Trifluoro-1-(3-methoxyphenyl)ethylamine	1213137-26-8	98%	1g	$1681	2023-09-16
eNovation Chemicals LLC	D521322-1g	(1S)-2,2,2-TRIFLUORO-1-(3-METHOXYPHENYL)ETHYLAMINE	1213137-26-8	97%	1g	$775	2024-05-24
eNovation Chemicals LLC	D521322-5g	(1S)-2,2,2-TRIFLUORO-1-(3-METHOXYPHENYL)ETHYLAMINE	1213137-26-8	97%	5g	$1690	2024-05-24
Bestfluorodrug	YFF00308-0.5g	(S)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethan-1-amine	1213137-26-8	97%	0.5g	￥3300	2023-09-19
Bestfluorodrug	YFF00308-1.0g	(S)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethan-1-amine	1213137-26-8	97%	1.0g	￥5400	2023-01-15